Cas no 1577-30-6 (1,3-Dibrom-2-heptanon)

1,3-Dibrom-2-heptanon structure
1,3-Dibrom-2-heptanon structure
Product Name:1,3-Dibrom-2-heptanon
CAS No:1577-30-6
MF:C7H12Br2O
MW:271.97758102417
CID:2006858
PubChem ID:21774995
Update Time:2025-04-21

1,3-Dibrom-2-heptanon Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibrom-2-heptanon
    • 1,3-Dibrom-heptan-2-on
    • 1,3-dibromo-2-heptanone
    • 1,3-Dibromo-2-heptanone,9CI
    • 1,3-dibromo-heptan-2-one
    • 1,3-dibromoheptan-2-one
    • DTXSID20617912
    • 1577-30-6
    • SCHEMBL12646233
    • DTXCID10568666
    • Inchi: 1S/C7H12Br2O/c1-2-3-4-6(9)7(10)5-8/h6H,2-5H2,1H3
    • InChI Key: YETSHVBKKHGEKV-UHFFFAOYSA-N
    • SMILES: BrC(C(CBr)=O)CCCC

Computed Properties

  • Exact Mass: 271.92344g/mol
  • Monoisotopic Mass: 269.92549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

1,3-Dibrom-2-heptanon Related Literature

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